Cas no 89239-25-8 (1H-Pyrazole-5-carboxamide, 4-(acetylamino)-1,3-dimethyl-)

1H-Pyrazole-5-carboxamide, 4-(acetylamino)-1,3-dimethyl- structure
89239-25-8 structure
Product Name:1H-Pyrazole-5-carboxamide, 4-(acetylamino)-1,3-dimethyl-
CAS No:89239-25-8
MF:C8H12N4O2
MW:196.206480979919
MDL:MFCD20717656
CID:607337
PubChem ID:14006554
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide, 4-(acetylamino)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 4-(acetylamino)-1,3-dimethyl-
    • 4-acetamido-2,5-dimethylpyrazole-3-carboxamide
    • W13369
    • 4-Acetamido-1,3-dimethyl-1H-pyrazole-5-carboxamide
    • DTXSID00554154
    • AKOS016338297
    • AS-70158
    • CS-0319199
    • MFCD20717656
    • 89239-25-8
    • MDL: MFCD20717656
    • Inchi: 1S/C8H12N4O2/c1-4-6(10-5(2)13)7(8(9)14)12(3)11-4/h1-3H3,(H2,9,14)(H,10,13)
    • InChI Key: DQZMTADDBWFDNL-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C(C)=NN1C)NC(C)=O)N

Computed Properties

  • Exact Mass: 196.09602564g/mol
  • Monoisotopic Mass: 196.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 90Ų

1H-Pyrazole-5-carboxamide, 4-(acetylamino)-1,3-dimethyl- Pricemore >>

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